molecular formula C8H12N2 B8747697 6-Amino-3-methylbenzylamine CAS No. 263713-35-5

6-Amino-3-methylbenzylamine

Cat. No.: B8747697
CAS No.: 263713-35-5
M. Wt: 136.19 g/mol
InChI Key: QPTHAAPTCAZVPS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

6-Amino-3-methylbenzylamine is a useful research compound. Its molecular formula is C8H12N2 and its molecular weight is 136.19 g/mol. The purity is usually 95%.
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Properties

CAS No.

263713-35-5

Molecular Formula

C8H12N2

Molecular Weight

136.19 g/mol

IUPAC Name

2-(aminomethyl)-4-methylaniline

InChI

InChI=1S/C8H12N2/c1-6-2-3-8(10)7(4-6)5-9/h2-4H,5,9-10H2,1H3

InChI Key

QPTHAAPTCAZVPS-UHFFFAOYSA-N

Canonical SMILES

CC1=CC(=C(C=C1)N)CN

Origin of Product

United States

Synthesis routes and methods I

Procedure details

Under an atmosphere of argon, a solution 2-amino-5-methylbenzamide (1.2 g, 80 mmol) in THF (25 ml) was added to a suspension of LiAlH4 (1.54 g, 40 mmol) in THF (25 ml) over 20 min. The suspension was heated to reflux (4 h). For workup, the mixture was cooled to 0° C., and 1.5 ml H2O, 3 ml 4n NaOH, and 3 ml H2O were added subsequently. The suspension was dried (Na2SO4), and evaporated under reduced pressure. The title compound (700 mg, 63%) was isolated from the residue by chromatographic purification (silica gel, CH2Cl2/MeOH (2M NH3)=9:1).
Quantity
1.2 g
Type
reactant
Reaction Step One
Quantity
1.54 g
Type
reactant
Reaction Step One
Name
Quantity
25 mL
Type
solvent
Reaction Step One
Name
Quantity
25 mL
Type
solvent
Reaction Step One
Name
Quantity
1.5 mL
Type
reactant
Reaction Step Two
[Compound]
Name
4n
Quantity
3 mL
Type
reactant
Reaction Step Two
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
Quantity
3 mL
Type
reactant
Reaction Step Two
Yield
63%

Synthesis routes and methods II

Procedure details

The title compound was prepared in analogy to a) (2-aminomethyl-6-methyl-phenylamine) from 2-amino-5-methylbenzamide.
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One

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